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Compound of Interest

Compound Name: WAY 629

Cat. No.: B1238848

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of ADX-629, a first-in-class, orally available
small molecule designed to modulate the activity of Reactive Aldehyde Species (RASP). By
targeting RASP, ADX-629 represents a novel therapeutic approach for a wide range of
immune-mediated diseases. This document summarizes the core mechanism of action,
preclinical and clinical data, and the experimental framework supporting the development of
this compound.

The RASP Modulation Pathway: A Novel Therapeutic
Target

Reactive Aldehyde Species (RASP) are small, highly reactive molecules that are upstream
mediators of inflammation.[1] They are known to regulate key pro-inflammatory signaling
pathways, including NF-kB and inflammasomes, and also interact with scavenger receptor A.[1]
Elevated levels of RASP are associated with numerous inflammatory conditions.

ADX-629 is an irreversible, covalent inhibitor of RASP. Its mechanism of action involves binding
to RASP, leading to their intracellular degradation.[1][2] This modulation of RASP levels is
believed to down-regulate the subsequent inflammatory cascade, offering a broad therapeutic
potential across various immune-mediated diseases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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